Cas no 1710844-90-8 (6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione)

• Product Name: 6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione
• CAS No: 1710844-90-8
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 6101704
• PubChem ID: 102549134
• Update Time: 2025-10-31

6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 6-fluoro-3-(3-piperidinyl)-
• 6-fluoro-3-(piperidin-3-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 6-Fluoro-3-(piperidin-3-yl)quinazoline-2,4(1H,3H)-dione
• 1710844-90-8

• Inchi： 1S/C13H14FN3O2/c14-8-3-4-11-10(6-8)12(18)17(13(19)16-11)9-2-1-5-15-7-9/h3-4,6,9,15H,1-2,5,7H2,(H,16,19)
• InChI Key： YFBQPGMLAAXYAF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)N(C2CCCNC2)C1=O

Computed Properties

• Exact Mass: 263.10700486g/mol
• Monoisotopic Mass: 263.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione

Introduction to 6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione (CAS No. 1710844-90-8)

6-Fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione (CAS No. 1710844-90-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the quinazoline class, which is well-documented for its role in the development of various therapeutic agents, particularly in oncology and antiviral applications. The presence of a fluoro substituent and a piperidine moiety enhances its pharmacokinetic properties, making it an attractive scaffold for drug discovery.

The chemical structure of 6-fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione consists of a quinazoline core fused with a piperidine ring, both of which are strategically positioned to interact with biological targets. The fluoro group at the 6-position introduces electronic and steric effects that can modulate the compound's binding affinity and metabolic stability. This feature is particularly important in medicinal chemistry, where subtle structural modifications can significantly impact drug efficacy and safety.

Recent advancements in computational chemistry have enabled the rational design of such compounds by predicting their interactions with biological targets. Molecular docking studies have shown that 6-fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione exhibits promising binding affinity to several enzymes and receptors involved in critical cellular pathways. For instance, preliminary studies suggest that this compound may inhibit kinases associated with cancer cell proliferation, making it a potential candidate for further development as an anticancer agent.

In addition to its pharmacological potential, the synthesis of 6-fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only improve scalability but also allow for easy modification of the core structure, facilitating the exploration of analogues with enhanced properties.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved bioavailability, reduced metabolic clearance, and enhanced binding selectivity. In the case of 6-fluoro-3-piperidin-3-yl-1H-quinazoline-2,4-dione, the fluoro group is expected to contribute to these desirable characteristics, thereby increasing the likelihood of clinical success. Furthermore, the piperidine ring introduces a nitrogen-rich environment that can interact with hydrogen bond donors on biological targets, further enhancing binding interactions.

Current research in this area is focused on evaluating the in vitro and in vivo pharmacological profiles of 6-fluoro-3-piperidin-3-y1-H-quinozline-z,dione. Preclinical studies are underway to assess its efficacy against various disease models, including cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways has positioned it as a promising lead for further investigation. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The development of novel drug candidates like 6-fluoro-z-piperidin-z-yi-H-quinozline-z,dione (CAS No. 1710844-z0-z8) underscores the importance of interdisciplinary research in pharmaceutical sciences. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The quinazoline scaffold remains a cornerstone in medicinal chemistry due to its versatility and historical success in drug development.

Future directions in the study of 6-fluoro-z-piperidin-z-yi-H-quinozline-z,dione include exploring its mechanism of action and identifying potential side effects through comprehensive toxicological studies. Additionally, efforts are being made to develop prodrugs or derivatives that enhance oral bioavailability or tissue penetration. The integration of artificial intelligence (AI) tools into drug discovery pipelines is also expected to play a significant role in optimizing this compound's therapeutic potential.

In conclusion,6-fluoro-z-piperidin-z-yi-H-quinozline-z,dione represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a valuable asset in ongoing drug development efforts. As research progresses,this compound will continue to be scrutinized for its potential applications across multiple therapeutic areas, contributing to advancements in human health.